N-(2-methoxyethyl)spiro[4H-quinoxaline-3,4'-piperidine]-2-amine

• IUPAC Name: N-(2-methoxyethyl)spiro[4H-quinoxaline-3,4'-piperidine]-2-amine
• InChI: InChI=1S/C15H22N4O/c1-20-11-10-17-14-15(6-8-16-9-7-15)19-13-5-3-2-4-12(13)18-14/h2-5,16,19H,6-11H2,1H3,(H,17,18)
• InChI Key: XXKOROQLGIVSHA-UHFFFAOYSA-N
• Canonical SMILES: COCCNC1=NC2=CC=CC=C2NC13CCNCC3
• Molecular Formula: C15H22N4O
• Molecular Weight: 274.36 g/mol

Description

N-(2-methoxyethyl)spiro[4H-quinoxaline-3,4'-piperidine]-2-amine is a chemical compound registered in the PubChem database. It is known for its unique properties and potential applications in various scientific fields. This compound has garnered interest due to its distinctive chemical structure and reactivity, making it a subject of extensive research.

Preparation Methods

The synthesis of N-(2-methoxyethyl)spiro[4H-quinoxaline-3,4'-piperidine]-2-amine involves several steps, each requiring specific conditions and reagents. The synthetic routes typically include:

Initial Reactants: The process begins with the selection of appropriate starting materials, which are chosen based on the desired chemical structure of this compound.

Reaction Conditions: The reactions are carried out under controlled conditions, including temperature, pressure, and pH, to ensure the desired product is obtained.

Catalysts and Reagents: Various catalysts and reagents are used to facilitate the reactions. These may include acids, bases, and other chemical agents that promote the formation of this compound.

Purification: After the synthesis, the compound is purified using techniques such as chromatography to remove any impurities and obtain a pure product.

Chemical Reactions Analysis

N-(2-methoxyethyl)spiro[4H-quinoxaline-3,4'-piperidine]-2-amine undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, resulting in the formation of oxidized products.

Reduction: In this reaction, the compound gains electrons, leading to the formation of reduced products.

Substitution: This involves the replacement of one atom or group of atoms in the compound with another atom or group.

Common Reagents and Conditions: The reactions typically require specific reagents such as oxidizing agents, reducing agents, and catalysts. Conditions such as temperature, pressure, and solvent choice are crucial for the success of these reactions.

Major Products: The major products formed from these reactions depend on the specific reaction conditions and reagents used. These products are often characterized using techniques such as spectroscopy and chromatography.

Scientific Research Applications

N-(2-methoxyethyl)spiro[4H-quinoxaline-3,4'-piperidine]-2-amine has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with biological molecules and its effects on cellular processes.

Medicine: Research is ongoing to explore the potential therapeutic applications of this compound, including its use in drug development and as a diagnostic tool.

Industry: The compound is used in various industrial processes, including the manufacture of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(2-methoxyethyl)spiro[4H-quinoxaline-3,4'-piperidine]-2-amine involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the nature of the target and the context of the interaction. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to downstream effects on cellular processes.

Comparison with Similar Compounds

N-(2-methoxyethyl)spiro[4H-quinoxaline-3,4'-piperidine]-2-amine can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar chemical structures or reactivity. The comparison can be based on factors such as:

Chemical Structure: The structural similarities and differences between this compound and other compounds.

Reactivity: The types of reactions each compound undergoes and the conditions required for these reactions.

Applications: The specific applications of each compound in scientific research and industry.

Some similar compounds include those listed in the PubChem database, which can be identified using tools that compare chemical structures and properties.